2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid

• IUPAC Name: 2-hydroxy-3-(thiophene-2-carbonylamino)benzoic acid
• InChI: InChI=1S/C12H9NO4S/c14-10-7(12(16)17)3-1-4-8(10)13-11(15)9-5-2-6-18-9/h1-6,14H,(H,13,15)(H,16,17)
• InChI Key: HUIXPODJNYJQJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)NC(=O)C2=CC=CS2)O)C(=O)O
• Molecular Formula: C12H9NO4S
• Molecular Weight: 263.27 g/mol

Description

2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid, also known as Tolfenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain, inflammation, and fever. It belongs to the family of anthranilic acid derivatives and is structurally similar to other NSAIDs such as aspirin and ibuprofen. Tolfenamic acid has a unique molecular structure that makes it an attractive candidate for scientific research.

Mechanism of Action

2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. By blocking the production of prostaglandins, tolfenamic acid reduces inflammation, pain, and fever. It also has a direct effect on ion channels in the body, which can contribute to its analgesic properties.
Biochemical and Physiological Effects
2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid acid has been shown to have a number of biochemical and physiological effects in the body. It can reduce the production of pro-inflammatory cytokines, which are responsible for promoting inflammation and pain. It can also inhibit the activity of matrix metalloproteinases, which are enzymes that contribute to tissue destruction in inflammatory diseases. Additionally, tolfenamic acid has been found to have antioxidant properties, which can help protect cells from damage.

Advantages and Limitations for Lab Experiments

2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid acid has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It has a well-established synthesis method and has been extensively studied, making it a reliable tool for scientific research. However, tolfenamic acid also has some limitations. It has a relatively short half-life and can be rapidly metabolized in the body, which can make it difficult to maintain consistent levels in experimental settings. Additionally, it can have off-target effects on other enzymes and ion channels, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on tolfenamic acid. One area of interest is its potential as an antimicrobial agent. 2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid acid has been shown to have activity against a range of bacteria and fungi, and may have applications in the treatment of infectious diseases. Additionally, tolfenamic acid has shown promise as an anticancer agent, with studies suggesting that it may be effective against a variety of cancer types. Further research is needed to fully understand the mechanisms underlying these effects and to develop optimized treatment protocols. Finally, tolfenamic acid may have applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to modulate ion channels in the brain.

Synthesis Methods

2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid acid can be synthesized through a multistep process that involves the reaction of 2-aminobenzoic acid with thiophene-2-carbonyl chloride. The resulting intermediate is then treated with sodium hydroxide to form the final product. This synthesis method has been extensively studied and optimized to produce high yields of pure tolfenamic acid.

Scientific Research Applications

2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid acid has been widely studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been shown to inhibit the production of prostaglandins, which are responsible for causing pain and inflammation in the body. 2-hydroxy-3-[(2-thienylcarbonyl)amino]benzoic acid acid has also been found to have antimicrobial and anticancer properties, making it a promising candidate for future research in these areas.